Cas no 1261955-38-7 (5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid)

5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an ethoxy-methylphenyl substitution pattern. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines aromatic fluorination with an ether-linked alkyl group, enhancing its potential as a synthetic intermediate. The fluorine atom at the 2-position may influence electronic properties and metabolic stability, while the ethoxy-methylphenyl group contributes to lipophilicity. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and consistent performance in coupling reactions or as a building block for more complex molecules.

5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid structure

1261955-38-7 structure

Product Name:5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid

CAS No:1261955-38-7

MF:C₁₆H₁₅FO₃

MW:274.286908388138

MDL:MFCD18321263

CID:2765858

PubChem ID:53227154

Update Time:2025-10-12

5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18321263
- 5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid, 95%
- 4'-Ethoxy-4-fluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
- DTXSID80690741
- 5-(4-ETHOXY-2-METHYLPHENYL)-2-FLUOROBENZOIC ACID
- 1261955-38-7
- 5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid
- MDL： MFCD18321263
- Inchi： 1S/C16H15FO3/c1-3-20-12-5-6-13(10(2)8-12)11-4-7-15(17)14(9-11)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key： PBZUBOCTCPXWBL-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1C)OCC

Computed Properties

Exact Mass: 274.10052250Da
Monoisotopic Mass: 274.10052250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.5Å²

5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328482-5 g	5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261955-38-7	95%	5g	€1159.00	2023-04-26
abcr	AB328482-5g	5-(4-Ethoxy-2-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261955-38-7	95%	5g	€1159.00	2025-04-21